Cas no 1449117-39-8 (3-4-(tert-Butyl)phenoxyazetidine Hydrochloride)

• Product Name: 3-4-(tert-Butyl)phenoxyazetidine Hydrochloride
• CAS No: 1449117-39-8
• MF: C₁₃H₂₀ClNO
• MW: 241.757002830505
• CID: 3047363
• PubChem ID: 75464799
• Update Time: 2025-08-03

3-4-(tert-Butyl)phenoxyazetidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[4-(tert-Butyl)phenoxy]azetidine hydrochloride
• 3-(4-(tert-Butyl)phenoxy)azetidine hydrochloride
• SB51686
• Azetidine, 3-[4-(1,1-dimethylethyl)phenoxy]-, hydrochloride (1:1)
• 3-(4-(tert-Butyl)phenoxy)azetidinehydrochloride
• 1449117-39-8
• 3-(4-tert-butylphenoxy)azetidine;hydrochloride
• CS-0272584
• 3-4-(tert-Butyl)phenoxyazetidine Hydrochloride

• Inchi： 1S/C13H19NO.ClH/c1-13(2,3)10-4-6-11(7-5-10)15-12-8-14-9-12;/h4-7,12,14H,8-9H2,1-3H3;1H
• InChI Key： ZVWKJWDSTXLVDR-UHFFFAOYSA-N
• SMILES： N1CC(C1)OC1=CC=C(C=C1)C(C)(C)C.Cl

Computed Properties

• Exact Mass: 241.1233420g/mol
• Monoisotopic Mass: 241.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-4-(tert-Butyl)phenoxyazetidine Hydrochloride

3-(4-(tert-Butyl)phenoxy)azetidine Hydrochloride: A Comprehensive Overview

3-(4-(tert-Butyl)phenoxy)azetidine Hydrochloride, identified by the CAS number 1449117-39-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, which belongs to the class of azetidines, has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a phenoxy group substituted with a tert-butyl moiety, which is attached to an azetidine ring, and the hydrochloride salt form adds to its stability and solubility properties.

The synthesis of 3-(4-(tert-Butyl)phenoxy)azetidine Hydrochloride involves a multi-step process that typically includes nucleophilic substitution or coupling reactions. The tert-butyl group plays a crucial role in modulating the physical and chemical properties of the compound, such as its lipophilicity and bioavailability. Recent studies have highlighted the importance of such substituents in enhancing the pharmacokinetic profiles of small molecules, making this compound a promising candidate for further exploration in therapeutic areas.

One of the key aspects of 3-(4-(tert-Butyl)phenoxy)azetidine Hydrochloride is its potential as a drug candidate. The azetidine ring, being a four-membered heterocycle, contributes to the molecule's rigidity and conformational stability. This structural feature is advantageous in drug design as it can enhance binding affinity to target proteins. Moreover, the phenoxy group serves as a versatile platform for further functionalization, allowing chemists to explore various substitution patterns that could optimize biological activity.

Recent research has focused on evaluating the biological activity of 3-(4-(tert-Butyl)phenoxy)azetidine Hydrochloride. In vitro studies have demonstrated its ability to modulate specific cellular pathways, suggesting potential applications in treating conditions such as inflammation, neurodegenerative diseases, or cancer. The hydrochloride salt form ensures optimal solubility in aqueous solutions, facilitating its administration and absorption in vivo.

The development of novel therapeutic agents often relies on the identification of compounds with favorable pharmacokinetic properties. In this context, 3-(4-(tert-Butyl)phenoxy)azetidine Hydrochloride has shown promising results in preclinical models. Its ability to cross biological membranes efficiently suggests that it could be effective in targeting extracellular or intracellular pathologies. Furthermore, the tert-butyl group's steric hindrance may contribute to reduced off-target effects, enhancing specificity and reducing adverse effects.

In terms of chemical synthesis, the preparation of 3-(4-(tert-Butyl)phenoxy)azetidine Hydrochloride involves several critical steps that require precise control over reaction conditions. The introduction of the tert-butyl group is typically achieved through Friedel-Crafts alkylation or other substitution reactions, followed by cyclization to form the azetidine ring. The optimization of these steps is essential to ensure high yields and purity levels.

The structural versatility of 3-(4-(tert-Butyl)phenoxy)azetidine Hydrochloride also makes it a valuable tool for studying molecular interactions at the atomic level. Advanced computational techniques, such as molecular docking and dynamics simulations, have been employed to investigate its binding modes with target proteins. These studies provide insights into how subtle changes in the molecule's structure can influence its activity and selectivity.

In conclusion, 3-(4-(tert-Butyl)phenoxy)azetidine Hydrochloride, with its unique combination of structural features and promising biological properties, represents a significant advancement in medicinal chemistry. As research continues to uncover its full potential, this compound stands as a testament to the power of innovative drug design and synthesis techniques.